Cas no 15301-68-5 (1H-Pyrido[4,3-b]indole,2,3,4,9-tetrahydro-1-(phenylmethyl)-)

1H-Pyrido[4,3-b]indole,2,3,4,9-tetrahydro-1-(phenylmethyl)- Properties

Names and Identifiers

• 1H-Pyrido[4,3-b]indole,2,3,4,9-tetrahydro-1-(phenylmethyl)-
• 15301-68-5
• 1-Benzyl-2,3,4,9-tetrahydro-1H-pyrido[4,3-b]indole
• SCHEMBL2109727

• InChIKey： KYXCGOVTLUCXAM-UHFFFAOYSA-N
• Inchi： InChI=1S/C18H18N2/c1-2-6-13(7-3-1)12-17-18-14-8-4-5-9-15(14)20-16(18)10-11-19-17/h1-7,9,17,19H,8,10-12H2
• SMILES： C1=CC=C(CC2NCCC3C2=C2CC=CC=C2N=3)C=C1

Computed Properties

• Exact Mass: 262.14714
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Monoisotopic Mass: 262.146998583g/mol
• Heavy Atom Count: 20
• Complexity: 516
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.2
• Topological Polar Surface Area: 24.4Ų

Experimental Properties

• PSA: 24.39